Cas no 2229502-91-2 (1-(4,5-dibromofuran-2-yl)prop-2-en-1-one)

• Product Name: 1-(4,5-dibromofuran-2-yl)prop-2-en-1-one
• CAS No: 2229502-91-2
• MF: C₇H₄Br₂O₂
• MW: 279.913460731506
• CID: 5980439
• PubChem ID: 165784480
• Update Time: 2025-08-05

1-(4,5-dibromofuran-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-dibromofuran-2-yl)prop-2-en-1-one
• EN300-1916775
• 2229502-91-2

• Inchi： 1S/C7H4Br2O2/c1-2-5(10)6-3-4(8)7(9)11-6/h2-3H,1H2
• InChI Key： WZMHBZBRYPVRQG-UHFFFAOYSA-N
• SMILES： BrC1=C(OC(C(C=C)=O)=C1)Br

Computed Properties

• Exact Mass: 279.85576g/mol
• Monoisotopic Mass: 277.85780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.2Ų

Additional information on 1-(4,5-dibromofuran-2-yl)prop-2-en-1-one

Introduction to 1-(4,5-dibromofuran-2-yl)prop-2-en-1-one (CAS No. 2229502-91-2)

1-(4,5-dibromofuran-2-yl)prop-2-en-1-one (CAS No. 2229502-91-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4,5-dibromo-2-(prop-2-enoyl)furan, is characterized by its unique molecular structure, which includes a furan ring and a propenone moiety. The presence of bromine atoms at the 4 and 5 positions of the furan ring imparts distinct chemical and biological properties to this compound.

The chemical structure of 1-(4,5-dibromofuran-2-yl)prop-2-en-1-one can be represented as C₈H₅Br₂O₃. The molecular weight of this compound is approximately 303.93 g/mol. Its physical properties include a melting point of around 80°C and a boiling point of approximately 300°C at standard pressure. The compound is generally insoluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO).

In recent years, 1-(4,5-dibromofuran-2-yl)prop-2-en-1-one has been the subject of numerous studies due to its potential applications in drug discovery and development. One of the key areas of interest is its antimicrobial activity. Research has shown that this compound exhibits potent antibacterial and antifungal properties against a wide range of microorganisms, including Gram-positive and Gram-negative bacteria as well as various fungal species. This makes it a promising candidate for the development of novel antimicrobial agents.

Beyond its antimicrobial properties, 1-(4,5-dibromofuran-2-yl)prop-2-en-1-one has also been investigated for its potential anticancer effects. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the disruption of cell cycle progression and the induction of DNA damage, leading to cell death. These findings suggest that 1-(4,5-dibromofuran-2-yl)prop-2-en-1-one could be further explored as a potential anticancer agent.

The synthesis of 1-(4,5-dibromofuran-2-yl)prop-2-en-1-one typically involves a multi-step process that includes the formation of the furan ring followed by the introduction of bromine atoms at specific positions. One common synthetic route involves the reaction of 4,5-dibromofurfural with malononitrile in the presence of a base such as potassium hydroxide (KOH). This reaction yields an intermediate that can be further converted into the final product through a series of chemical transformations.

In addition to its biological activities, 1-(4,5-dibromofuran-2-yl)prop-2-en-1-one has been studied for its potential use in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics and photovoltaic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their performance in various technological applications.

The safety profile of 1-(4,5-dibromofuran-2-yl)prop-2-en-1-one is an important consideration for its potential use in pharmaceutical and industrial applications. Toxicological studies have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, it is important to note that higher concentrations may cause adverse effects such as irritation and skin sensitization. Therefore, appropriate handling and safety measures should be followed when working with this compound.

In conclusion, 1-(4,5-dibromofuran-2-yl)prop-2-en-1-one (CAS No. 2229502-91-2) is a versatile organic compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge.